Cas no 1788769-78-7 (ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate)

• Product Name: ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate
• CAS No: 1788769-78-7
• MF: C₂₂H₂₆N₆O₃
• MW: 422.480244159698
• CID: 5404115
• PubChem ID: 76146686
• Update Time: 2025-10-29

ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[[[1-(phenylmethyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl]carbonyl]amino]-1-piperidinecarboxylate
• ethyl 4-(1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamido)piperidine-1-carboxylate
• AKOS024545237
• 1788769-78-7
• ethyl 4-[(1-benzyl-5-pyrrol-1-yltriazole-4-carbonyl)amino]piperidine-1-carboxylate
• F6252-5844
• ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

• Inchi： 1S/C22H26N6O3/c1-2-31-22(30)27-14-10-18(11-15-27)23-20(29)19-21(26-12-6-7-13-26)28(25-24-19)16-17-8-4-3-5-9-17/h3-9,12-13,18H,2,10-11,14-16H2,1H3,(H,23,29)
• InChI Key： SYPOIHMDUMRAQK-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(C1=C(N2C=CC=C2)N(CC2C=CC=CC=2)N=N1)=O)=O

Computed Properties

• Exact Mass: 422.20663871g/mol
• Monoisotopic Mass: 422.20663871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.3Ų

Additional information on ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate

Comprehensive Analysis of Ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1788769-78-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate (CAS No. 1788769-78-7) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and piperidine core, is a subject of extensive research due to its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and selectivity.

The compound's 1,2,3-triazole moiety is a hallmark of click chemistry, a technique widely adopted in modern pharmaceutical development. This feature makes CAS 1788769-78-7 a valuable scaffold for designing inhibitors or modulators of enzymes and receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine. The inclusion of a benzyl group further augments its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in CNS drug research.

From a synthetic perspective, ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate exemplifies advancements in heterocyclic chemistry. Its pyrrole subunit contributes to electron-rich aromatic systems, often leveraged in photodynamic therapy and materials science. Laboratories focusing on high-throughput screening frequently explore derivatives of this compound, as its modular structure supports rapid diversification—a key demand in combinatorial chemistry workflows.

Environmental and green chemistry considerations are also shaping the discourse around this molecule. With sustainability becoming a priority, synthetic routes for CAS 1788769-78-7 that minimize hazardous byproducts are gaining traction. This aligns with broader industry shifts toward atom economy and catalytic processes, frequently searched topics in academic and industrial forums.

In summary, ethyl 4-[1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate represents a nexus of innovation across multiple disciplines. Its structural complexity and adaptability position it as a candidate for future therapeutic breakthroughs, while its synthetic accessibility meets the needs of scalable production. As research continues, this compound is poised to remain at the forefront of discussions in drug design and molecular engineering.